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Compound of Interest

Compound Name: Torilolone
Cat. No.: B1640725
Get Quote
\ J

Executive Summary & Compound Profile

Torilolone (CAS: 13018-09-2) is a bioactive sesquiterpenoid isolated primarily from Cnidium
monnieri and Torilis japonica. While often studied alongside its derivative Torilin, Torilolone
exhibits distinct hepatoprotective and antimicrobial properties.

Handling Torilolone requires specific attention to its lipophilicity. As a guaiane-type
sesquiterpenoid, it is prone to oxidation and aqueous precipitation ("crashing out") if protocols
are not strictly followed. This guide provides a standardized workflow to maintain compound
integrity and ensure experimental reproducibility.

Physicochemical Profile[1][2][3][4][5][6]
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Parameter

Specification

Notes

CAS Number

13018-09-2

Unique identifier for

verification.
Chemical Formula C15H2403 Sesquiterpenoid class.
] Essential for molarity
Molecular Weight 252.35 g/mol

calculations.

Primary Solubility

DMSO (~40 mg/mL)

Preferred solvent for stock

solutions.

Secondary Solubility

Ethanol, Methanol

Viable, but higher evaporation

risk during storage.

Aqueous Solubility

Negligible (< 1 mg/mL)

Critical Risk: Will precipitate in

water/PBS without carriers.

Appearance

White to off-white powder

Visually inspect for

discoloration (oxidation).

Dissolution & Stock Preparation Protocol

Objective: Create a stable, high-concentration stock solution free of micro-precipitates.

Reagents & Equipment[5][7]

¢ Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, =99.9% (sterile filtered recommended).

e Vials: Amber glass vials with Teflon-lined caps (to prevent plasticizer leaching and

photodegradation).

o Gas: Nitrogen or Argon stream (optional but recommended for long-term storage).

Step-by-Step Methodology

o Calculations: Determine the volume of DMSO required to achieve a 10 mM or 50 mM stock

solution.

o Example: To dissolve 1 mg of Torilolone (MW 252.35) at 10 mM:
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» Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the vial
containing the Torilolone powder. Do not add powder to the solvent, as static charge can
cause loss of material.

 Solubilization:
o Vortex vigorously for 30—-60 seconds.

o Troubleshooting: If the solution remains cloudy, sonicate in a water bath at ambient
temperature (20-25°C) for 2 minutes. Do not heat above 37°C as sesquiterpenoids can be
thermally labile.

» Validation (The "Tyndall" Check): Hold the vial against a dark background and shine a
focused light beam through it. If a laser path is visible (scattering), the compound is not fully
dissolved. Repeat sonication.

Storage & Stability Architecture

Improper storage is the leading cause of batch-to-batch variability in sesquiterpenoid
bioassays.

Storage Matrix

. Container

State Temperature Duration .

Requirement

) Desiccated, Amber

Solid Powder -20°C 3 Years _

Vial

Amber Vial, Teflon
DMSO Stock -80°C 1 Year

Cap

Amber Vial, Teflon
DMSO Stock -20°C 3-6 Months

Cap
Aqueous Dilution 4°C/37°C < 24 Hours Use immediately

The "Aliquot Rule"
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Never freeze-thaw the master stock more than once. Repeated temperature cycling induces
condensation inside the vial, introducing water into the hygroscopic DMSO, which causes
Torilolone to precipitate over time.

o Protocol: Immediately after dissolution, aliquot the stock into single-use volumes (e.g., 20-50
pL) in amber microcentrifuge tubes.

Biological Assay Application (In Vitro)

Challenge: Torilolone is hydrophobic. Diluting a DMSO stock directly into a cell culture media
can cause immediate, microscopic precipitation that kills cells via physical stress rather than
chemical activity (a false positive).

Serial Dilution Workflow (Intermediate Solvent Method)

To prevent "shocking” the compound out of solution:
e Step 1 (Stock): Thaw 10 mM DMSO stock.

o Step 2 (Intermediate): Perform serial dilutions in DMSO first to create 1000x concentrates of
your final targets.

o Target: 10 uM final in well.
o Intermediate: Prepare 10 mM DMSO solution.

o Step 3 (Final): Dilute the Intermediate 1:1000 into pre-warmed culture media.
o Result: 10 uM Torilolone with 0.1% DMSO.

o Note: Ensure the final DMSO concentration remains < 0.5% (v/v) to avoid solvent toxicity.

Visualization: Handling & Dilution Logic
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Torilolone Powder

(Store -20°C, Desiccated) Anhydrous DMSO
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Master Stock (10-50 mM)
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I
: Fail (Sonicate)

Visual QC
(Check for Precipitate)

Aliguot into Single-Use Vials
(Avoid Freeze-Thaw)

Serial Dilution in DMSO

SIIEPCESAS (1000x Concentrates)

Dilute 1:1000 into Media
(Rapid Mixing)

Cell Assay
(Final DMSO < 0.5%)

Figure 1: Torilolone Dissolution and Assay Preparation Workflow

Click to download full resolution via product page

Caption: Logical flow from powder reconstitution to bioassay, emphasizing the critical QC check
and intermediate dilution steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Torilolone | TargetMol [targetmol.com]

e 2. Torilin | CAS:13018-10-5 | Sesquiterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

» To cite this document: BenchChem. [Application Note: Best Practices for Dissolving, Storing,
and Handling Torilolone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640725/docs#application-note-best-practices-for-
dissolving-storing-and-handling-torilolone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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